Cas no 67447-42-1 (1,4-Benzenediamine, N-(2-methylpropyl)-N'-phenyl-)

• Product Name: 1,4-Benzenediamine, N-(2-methylpropyl)-N'-phenyl-
• CAS No: 67447-42-1
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 394830
• PubChem ID: 13197820
• Update Time: 2025-04-19

1,4-Benzenediamine, N-(2-methylpropyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-(2-methylpropyl)-N'-phenyl-
• 1-N-(2-methylpropyl)-4-N-phenylbenzene-1,4-diamine
• 67447-42-1
• DTXSID90526603
• N~1~-(2-Methylpropyl)-N~4~-phenylbenzene-1,4-diamine
• SCHEMBL809618

• Inchi： 1S/C16H20N2/c1-13(2)12-17-14-8-10-16(11-9-14)18-15-6-4-3-5-7-15/h3-11,13,17-18H,12H2,1-2H3
• InChI Key： UQGWMGDVLKILAW-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 240.1628
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06